Silver p-toluenesulfonate

• CAS No.: 16836-95-6
• Molecular Formula: C7H8AgO3S
• Molecular Weight: 280.07 g/mol
• IUPAC Name: 4-methylbenzenesulfonic acid;silver
• InChI: InChI=1S/C7H8O3S.Ag/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10)
• InChI Key: BRYKBDMLJJLFAB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].[Ag+]
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.[Ag]
• Pictograms: Irritant
• Related CAS: 104-15-4 (Parent)

Description

Silver p-toluenesulfonate, with the chemical formula CH₃C₆H₄SO₃Ag, is a silver salt of p-toluenesulfonic acid. It is a white crystalline solid that is soluble in water and organic solvents. This compound is known for its applications in various fields, including organic synthesis, pharmaceuticals, and electroplating processes .

Mechanism of Action

Target of Action

Silver p-toluenesulfonate, also known as p-Toluenesulfonic acid silver salt or Silver tosylate , primarily targets alkyl halides and benzyl selenyl chlorides . These compounds are often used in organic synthesis due to their reactivity.

Mode of Action

The compound interacts with its targets by converting alkyl halides to tosylates, and benzyl selenyl chlorides into their corresponding selenyl tosylates . This conversion is facilitated by the silver ion in the compound, which acts as a catalyst.

Result of Action

The primary result of this compound’s action is the conversion of alkyl halides to tosylates, and benzyl selenyl chlorides into their corresponding selenyl tosylates . This conversion can facilitate various organic synthesis reactions, enhancing the leaving ability of halogens .

Biochemical Analysis

Biochemical Properties

Silver p-toluenesulfonate plays a significant role in biochemical reactions. It is known to convert alkyl halides to tosylates, and benzyl selenyl chlorides into their corresponding selenyl tosylates

Cellular Effects

Silver nanoparticles, which may share some properties with this compound, have been shown to have various effects on cells

Molecular Mechanism

The molecular mechanism of this compound involves its ability to convert alkyl halides to tosylates, and benzyl selenyl chlorides into their corresponding selenyl tosylates This suggests that it may interact with biomolecules through binding interactions, potentially influencing enzyme activity and gene expression

Dosage Effects in Animal Models

There is currently limited information available on the dosage effects of this compound in animal models. Studies on silver nanoparticles have shown varying effects at different dosages

Metabolic Pathways

A study on p-toluenesulfonate, a related compound, suggests that it may be involved in certain metabolic pathways

Preparation Methods

Silver p-toluenesulfonate can be synthesized through several methods:

Synthetic Routes and Reaction Conditions: One common method involves the reaction of p-toluenesulfonic acid with silver carbonate or silver oxide.

Industrial Production Methods: Industrially, this compound is produced by reacting p-toluenesulfonic acid with silver nitrate in an aqueous solution.

Chemical Reactions Analysis

Silver p-toluenesulfonate undergoes various chemical reactions:

Types of Reactions: It is commonly involved in substitution reactions, where it converts alkyl halides to tosylates and benzyl selenyl chlorides to their corresponding selenyl tosylates.

Common Reagents and Conditions: Typical reagents include alkyl halides and benzyl selenyl chlorides.

Major Products: The major products formed from these reactions are alkyl tosylates and selenyl tosylates.

Scientific Research Applications

Silver p-toluenesulfonate has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in organic reactions and as a reagent in chemical synthesis.

Biology: It is utilized in the synthesis of various biologically active compounds.

Medicine: The compound is employed in the pharmaceutical industry for the synthesis of drugs.

Industry: It is used in the production of dyes and pigments, as well as in electroplating processes and as a corrosion inhibitor.

Comparison with Similar Compounds

Silver p-toluenesulfonate can be compared with other similar compounds such as:

Silver trifluoromethanesulfonate: This compound is also used in substitution reactions but has a different anion, trifluoromethanesulfonate, which can offer different reactivity and solubility properties.

Silver methanesulfonate: Similar to this compound, it is used in organic synthesis but has a methanesulfonate anion.

Silver bis(trifluoromethanesulfonyl)imide: This compound is used in similar applications but has a bis(trifluoromethanesulfonyl)imide anion, which can provide unique reactivity.

This compound is unique due to its specific anion, p-toluenesulfonate, which imparts distinct properties and reactivity compared to other silver salts.

Biological Activity

Silver p-toluenesulfonate (AgOTs) is an organosilver compound widely recognized for its utility in organic synthesis, particularly in the conversion of alkyl halides to tosylates. This article delves into its biological activity, exploring its mechanisms, applications, and relevant research findings.

This compound is characterized by its white crystalline appearance and can be represented by the chemical formula C₇H₇AgO₃S. The compound consists of a silver ion coordinated to the p-toluenesulfonate group, enhancing its reactivity in various chemical reactions. The primary mechanism through which AgOTs operates involves nucleophilic substitution, where the tosylate anion displaces halide ions from alkyl chains, forming more stable tosylates. This reaction is favored due to the stronger bond formed between carbon and sulfur compared to carbon and halogen .

Biological Activity

Antimicrobial Properties
Silver compounds are well-documented for their antimicrobial properties, with silver ions exhibiting significant antibacterial effects. AgOTs has been investigated for its potential in this area, particularly in synthesizing silver nanoparticles (AgNPs), which possess enhanced antibacterial activity due to their high surface area to volume ratio. Research indicates that AgNPs synthesized using AgOTs can effectively inhibit a range of bacterial strains, including both Gram-positive and Gram-negative bacteria .

Case Study: Synthesis of Silver Nanoparticles
A study demonstrated the synthesis of silver nanoparticles using this compound under mild conditions. The resulting nanoparticles were characterized by UV-Vis spectroscopy and scanning electron microscopy (SEM), confirming their size and stability. The antibacterial efficacy of these nanoparticles was tested against common pathogens, showing promising results in inhibiting bacterial growth .

Comparative Analysis of Silver Compounds

The following table summarizes the biological activities of various silver compounds compared to this compound:

Compound	Antimicrobial Activity	Applications
This compound	Moderate	Synthesis of tosylates, AgNPs
Silver Sulfate	High	Antiseptic applications
Silver Nitrate	High	Wound care, antiseptic
Silver Acetate	Moderate	Organic synthesis

Research Findings

• Antibacterial Efficacy : A study highlighted that AgNPs synthesized from AgOTs exhibited a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli, indicating strong antibacterial properties .
• Toxicity Studies : While silver compounds are effective antimicrobial agents, their cytotoxicity has also been a subject of research. It has been noted that the biological activity of this compound may vary based on concentration and exposure time, necessitating careful evaluation for therapeutic applications .
• Environmental Impact : The use of AgOTs in synthesizing nanoparticles raises concerns regarding environmental toxicity. Studies suggest that while AgNPs are effective against pathogens, their release into the environment could pose risks to aquatic life and ecosystems .